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Compound of Interest

Compound Name: Chlorodimethylphosphine

Cat. No.: B1581527

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chlorodimethylphosphine [(CH3)2PCl] is a highly reactive and versatile organophosphorus
compound that serves as a cornerstone in a multitude of chemical syntheses. Its unique
electronic and steric properties make it an invaluable precursor for the introduction of the
dimethylphosphino group, a common moiety in the design of specialized ligands for catalysis
and as a building block in the synthesis of complex organic molecules. This guide provides a
comprehensive overview of the physical and chemical properties of
chlorodimethylphosphine, detailed protocols for its safe handling and synthesis, and an
exploration of its applications, particularly in the realm of drug discovery and development.

I. Core Physicochemical Properties

Chlorodimethylphosphine is a colorless, volatile liquid with a pungent odor. Its high reactivity
is largely dictated by the presence of the phosphorus-chlorine bond, which is susceptible to
nucleophilic attack. A summary of its key physical and chemical identifiers is presented below.
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Property Value Source(s)

Molecular Formula C2HeCIP --INVALID-LINK--[1]
Molecular Weight 96.49 g/mol --INVALID-LINK--[1]
CAS Number 811-62-1 --INVALID-LINK--[1]
IUPAC Name chloro(dimethyl)phosphane --INVALID-LINK--[1]
Synonyms Dimethylchlorophosphine, INVALID-LINK[2]

(CHs)2PCI

Appearance Colorless liquid --INVALID-LINK--[3]
Boiling Point 76-77 °C --INVALID-LINK--[3]
Density 1.22 glcm3 --INVALID-LINK--[3]

Il. Spectroscopic Signature

The structural characterization of chlorodimethylphosphine and its derivatives is routinely
performed using various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 31p NMR: As a phosphorus-containing compound, 3P NMR spectroscopy is a primary tool for
its characterization. The chemical shift of the phosphorus nucleus is highly sensitive to its
electronic environment.[4][5] For chlorodimethylphosphine, the 3P NMR spectrum
typically shows a single resonance.

e 1H NMR: The proton NMR spectrum is expected to show a doublet for the methyl protons
due to coupling with the phosphorus nucleus (2JP-H). The magnitude of this coupling
constant is characteristic of the P-C-H bonding arrangement.[6]

e 13C NMR: The carbon NMR spectrum will display a signal for the methyl carbons, which will
also be split into a doublet due to coupling with the phosphorus atom.

Note: Specific chemical shifts can be influenced by the solvent and concentration.
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Infrared (IR) Spectroscopy

The IR spectrum of chlorodimethylphosphine will exhibit characteristic absorption bands
corresponding to the vibrational modes of its functional groups. Key absorptions are expected
for C-H stretching and bending vibrations of the methyl groups. The P-CI stretching frequency
is also a characteristic feature.[7][8][9]

lll. Chemical Reactivity and Mechanistic Insights

The reactivity of chlorodimethylphosphine is dominated by the electrophilic nature of the
phosphorus atom and the lability of the P-CI bond.

Nucleophilic Substitution at Phosphorus

The most common reaction of chlorodimethylphosphine involves the displacement of the
chloride ion by a nucleophile. This reaction is the foundation for the synthesis of a wide array of
tertiary phosphines.

e Reaction with Organometallic Reagents: Chlorodimethylphosphine readily reacts with
Grignard reagents (R-MgX) and organolithium compounds (R-Li) to form new phosphorus-
carbon bonds.[3] This is a widely used method for the synthesis of tertiary phosphines with
the general formula R-P(CHs)2.[3] The reaction is believed to proceed via a nucleophilic
addition mechanism.[10][11] For instance, the reaction with methylmagnesium chloride can
be used to synthesize trimethylphosphine.[12]

o Reaction with Alcohols and Amines: The reaction with alcohols or alkoxides yields
dimethylphosphinites, (CHs)2P-OR, while reactions with primary or secondary amines
produce aminophosphines, (CHs)2P-NRz, which are also important classes of ligands and
synthetic intermediates.[3]

Reaction with Water

Chlorodimethylphosphine reacts violently with water, hydrolyzing to produce phosphine gas,
which is flammable and toxic, and other phosphorus-containing byproducts. This reaction
underscores the need for stringent anhydrous conditions when handling this compound.
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IV. Synthesis of Chlorodimethylphosphine: An
Experimental Protocol

The synthesis of chlorodimethylphosphine is typically achieved through the reaction of
phosphorus trichloride with a methylating agent. The following is a representative protocol
based on the Grignard approach.

Methylmagnesium Halide (CH3MgX) | _ Addition Iri?;‘:%%:ngge Quenching Aqueous Workup Isolation Distillation Final Product _ ( Chlorodimethylphosphine
Phosphorus Trichloride (PCI3) (e.g., Argon or Elltrogen) (under controlled conditions) ((CH3)2pPCl)

Click to download full resolution via product page
Figure 1: A generalized workflow for the synthesis of chlorodimethylphosphine.
Step-by-Step Methodology:

e Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a
mechanical stirrer, a reflux condenser, and a dropping funnel, prepare the methylmagnesium
halide (e.g., methylmagnesium iodide or bromide) from magnesium turnings and the
corresponding methyl halide in anhydrous diethyl ether under an inert atmosphere (argon or
nitrogen).[13]

¢ Reaction with Phosphorus Trichloride: Cool the freshly prepared Grignard reagent in an ice-
salt bath. Slowly add a solution of phosphorus trichloride in anhydrous diethyl ether to the
stirred Grignard reagent. The molar ratio of the Grignard reagent to phosphorus trichloride
should be carefully controlled to favor the formation of the desired product.

e Reaction Quenching and Work-up: After the addition is complete, allow the reaction mixture
to warm to room temperature and stir for several hours. The reaction is then carefully
guenched by the slow addition of a saturated aqueous solution of ammonium chloride.

o Extraction and Drying: Separate the ethereal layer and extract the aqueous layer with diethyl
ether. Combine the organic extracts and dry over anhydrous sodium sulfate or magnesium
sulfate.
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 Purification: Remove the solvent by distillation. The crude product is then purified by
fractional distillation under an inert atmosphere to yield pure chlorodimethylphosphine.

V. Applications in Research and Drug Development

The utility of chlorodimethylphosphine extends to various areas of chemical synthesis, with
significant implications for the pharmaceutical industry.

Ligand Synthesis for Homogeneous Catalysis

Chlorodimethylphosphine is a key precursor for the synthesis of a wide variety of phosphine
ligands.[1] These ligands are crucial in homogeneous catalysis, enabling a broad range of
chemical transformations with high efficiency and selectivity, such as in cross-coupling
reactions.[1] The electronic and steric properties of the phosphine ligand can be fine-tuned by
introducing different substituents via the reaction of chlorodimethylphosphine with various
organometallic reagents.

Precursor in Pharmaceutical Synthesis

Organophosphorus compounds, including those derived from chlorodimethylphosphine, are
integral to the synthesis of many active pharmaceutical ingredients (APIs). Chloro-containing
molecules, in general, are prevalent in a large number of FDA-approved drugs.[14] The
introduction of a phosphonate or related group, often facilitated by precursors like
chlorodimethylphosphine, can enhance the therapeutic properties of a drug molecule.

VI. Safety, Handling, and Storage

Chlorodimethylphosphine is a hazardous chemical that requires strict safety precautions.
Hazards:

o Flammability: It is a highly flammable liquid and vapor and is pyrophoric, meaning it can
ignite spontaneously in air.[1][15]

o Toxicity: It is harmful if swallowed or inhaled and can be fatal in contact with skin.[1][15]

» Reactivity with Water: It reacts violently with water, releasing flammable and toxic gases.
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Handling:

 All manipulations should be carried out in a well-ventilated fume hood under an inert
atmosphere (e.g., argon or nitrogen).

o Appropriate personal protective equipment (PPE), including flame-retardant laboratory coats,
chemical-resistant gloves, and safety goggles, must be worn.

e Avoid contact with skin, eyes, and clothing.

e Use non-sparking tools and take precautionary measures against static discharge.
Storage:

» Store in a cool, dry, well-ventilated area away from sources of ignition.

o Keep containers tightly closed under an inert atmosphere.

o Store separately from water, oxidizing agents, and other incompatible materials.

VIl. Conclusion

Chlorodimethylphosphine is a pivotal reagent in organophosphorus chemistry, offering a
gateway to a vast array of phosphine-based compounds. Its well-defined physical and chemical
properties, coupled with its versatile reactivity, make it an indispensable tool for researchers
and synthetic chemists. A thorough understanding of its characteristics, along with strict
adherence to safety protocols, is paramount for its effective and safe utilization in the synthesis
of novel ligands, catalysts, and pharmaceutically relevant molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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